N-[5-(diethylsulfamoyl)-2-methoxyphenyl]-2-oxo-6-thia-1,8-diazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxamide

• Molecular Formula: C22H22N4O5S2
• Molecular Weight: 486.6 g/mol
• IUPAC Name: N-[5-(diethylsulfamoyl)-2-methoxyphenyl]-2-oxo-6-thia-1,8-diazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C22H22N4O5S2/c1-4-25(5-2)33(29,30)14-9-10-17(31-3)16(12-14)23-20(27)18-13-15-21(32-18)24-19-8-6-7-11-26(19)22(15)28/h6-13H,4-5H2,1-3H3,(H,23,27)
• InChI Key: MRMDGUYNXDPZFH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)OC)NC(=O)C2=CC3=C(S2)N=C4C=CC=CN4C3=O

Description

LSM-19765 is an aromatic amide.

Scientific Research Applications

Synthesis and Chemical Structure

• Synthesis Techniques: A three-component condensation technique involving N-aryl- and N,N-diethyl-3-oxobutanamides has been used for the synthesis of compounds structurally similar to the specified chemical, demonstrating the versatility of this approach in creating complex molecules (Zamaraeva et al., 2016).
• Molecular Conformation Analysis: Studies on related compounds, such as 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, have provided insights into their crystal structures and molecular conformations, which are crucial for understanding the properties and potential applications of such chemicals (Banerjee et al., 2002).

Biological and Pharmacological Properties

• Antimicrobial and Antifungal Activities: Compounds with structural similarities have shown potential as antimicrobial and antifungal agents, suggesting possible applications in treating infections (Desai et al., 2011).
• Potential Antineoplastic Properties: Research on related structures like solvated 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide indicates potential antineoplastic properties, hinting at possible cancer treatment applications (Banerjee et al., 2002).
• Activity Against Multidrug Resistance: Studies on tricyclic carboxamides similar to the specified chemical have demonstrated their ability to reverse multidrug resistance in certain cell lines, suggesting their potential use in overcoming drug resistance in cancer treatment (Dodic et al., 1995).

Potential Applications in Organic Chemistry and Drug Development

• Development of Novel Compounds: The synthesis of new heterocyclic compounds, as seen in related studies, points to the potential for developing novel drugs and chemicals with diverse biological activities (Abu‐Hashem et al., 2020).
• Analgesic and Anti-Inflammatory Properties: Some structurally related compounds have been found to possess analgesic and anti-inflammatory properties, indicating the potential for pain relief and inflammation treatment applications (Gein et al., 2019).